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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B7885477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PPQ-102 is a potent and reversible inhibitor of the cystic fibrosis transmembrane conductance

regulator (CFTR) chloride channel, with an IC50 value of approximately 90 nM.[1][2][3][4] It

operates in a voltage-independent manner, effectively blocking the CFTR channel by stabilizing

its closed state. Due to its mechanism of action, PPQ-102 has been utilized in research to

study the role of CFTR in various physiological processes and disease models, notably in

reducing the size and number of renal cysts in models of polycystic kidney disease. These

application notes provide a detailed protocol for the preparation of a PPQ-102 stock solution for

use in in vitro research.

Data Presentation
A summary of the key quantitative data for PPQ-102 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 438.48 g/mol

Molecular Formula C₂₆H₂₂N₄O₃

IC₅₀ (CFTR) ~90 nM

Appearance Light yellow to yellow solid

Purity ≥98%

Solubility in DMSO Up to 50 mg/mL (114.03 mM)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (Stock Solution in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year

Experimental Protocols
Preparation of a 10 mM PPQ-102 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of PPQ-102 in dimethyl

sulfoxide (DMSO). It is crucial to use high-purity, anhydrous DMSO to ensure the stability and

solubility of the compound.

Materials:

PPQ-102 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)
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Calibrated micropipettes

Procedure:

Pre-handling: Before opening the vial, centrifuge the PPQ-102 powder to ensure all the

material is at the bottom.

Weighing: Accurately weigh the desired amount of PPQ-102 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.38 mg of PPQ-102 (Molecular Weight =

438.48 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the PPQ-102
powder. To continue the example, add 1 mL of DMSO to the 4.38 mg of PPQ-102.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming or sonication may be required.

For sonication, place the vial in a water bath sonicator for 5-10 minutes. For gentle

warming, briefly warm the solution at 37°C.

Verification: Ensure the solution is clear and free of any visible particulates before use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in microcentrifuge tubes or amber glass vials.

Store the aliquots at -20°C or -80°C for long-term stability. When stored at -80°C, the

solution can be stable for up to two years.

Note on Dilutions for Cell-Based Assays:

When preparing working solutions for cell-based assays, the final concentration of DMSO in the

cell culture medium should be kept low (typically <0.5%) to avoid cellular toxicity. It is

recommended to perform serial dilutions in the culture medium.
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Mandatory Visualization
The following diagrams illustrate the mechanism of action of PPQ-102 in the context of

polycystic kidney disease and the experimental workflow for preparing the stock solution.
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Caption: Mechanism of PPQ-102 in inhibiting CFTR-mediated cyst expansion.
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PPQ-102 Stock Solution Preparation

Start: PPQ-102 Powder

1. Weigh Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate

4. Check for Complete Dissolution

No

5. Aliquot into Single-Use Vials

Yes

6. Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Experimental workflow for preparing PPQ-102 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7885477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

